5-chloro-1H-1,2,4-triazol-3-amine
Description
5-chloro-1H-1,2,4-triazol-3-amine is a unique heterocyclic compound that is part of an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
Synthesis Analysis
The synthesis of 5-chloro-1H-1,2,4-triazol-3-amine involves the use of succinic anhydride, aminoguanidine hydrochloride, and other starting materials . This method provides the rapid synthesis of regioselective N1-substituted 3-amino-1,2,4-triazoles and obtains different products with structural diversity .Molecular Structure Analysis
The molecular formula of 5-chloro-1H-1,2,4-triazol-3-amine is C2H3ClN4 . The InChI code is 1S/C2H3ClN4/c3-1-5-2(4)7-6-1/h(H3,4,5,6,7) and the InChI key is CZYCHLFFXNRBGV-UHFFFAOYSA-N . The Canonical SMILES is C1(=NNC(=N1)Cl)N .Chemical Reactions Analysis
The IR absorption spectra of related compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm −1 . The 1H-NMR spectrum showed two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring .Physical And Chemical Properties Analysis
The molecular weight of 5-chloro-1H-1,2,4-triazol-3-amine is 118.52 g/mol . It has a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 3 . The Topological Polar Surface Area is 67.6 Ų .Mechanism of Action
Target of Action
It is known that 1h-1,2,4-triazol-3-amine, a similar compound, is used as a starting material for the synthesis of pharmaceutical compounds such as antifungal agents, anticancer agents, and enzyme inhibitors associated with cardiovascular disease .
Mode of Action
It is known that 1h-1,2,4-triazol-3-amine interacts with its targets through hydrogen-bonding and dipole interactions .
Biochemical Pathways
It is known that 1h-1,2,4-triazol-3-amine is used in the synthesis of pharmaceutical compounds that affect various biochemical pathways .
Result of Action
It is known that 1h-1,2,4-triazol-3-amine is used in the synthesis of pharmaceutical compounds that have various effects, including antifungal, anticancer, and cardiovascular disease-related enzyme inhibition .
Action Environment
It is known that all energetic salts exhibit excellent thermal stabilities with decomposition temperatures ranging within 264–321 °c and are insensitive to impact, friction, and electrostatic discharge .
properties
IUPAC Name |
5-chloro-1H-1,2,4-triazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3ClN4/c3-1-5-2(4)7-6-1/h(H3,4,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZYCHLFFXNRBGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NNC(=N1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00400682 |
Source
|
| Record name | 5-chloro-1H-1,2,4-triazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00400682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-1H-1,2,4-triazol-3-amine | |
CAS RN |
130631-49-1 |
Source
|
| Record name | 5-chloro-1H-1,2,4-triazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00400682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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